3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione

• IUPAC Name: 3-[4-[4-(4-fluorobenzoyl)phenyl]piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H20FN3O3/c22-16-5-1-14(2-6-16)20(27)15-3-7-17(8-4-15)24-9-11-25(12-10-24)18-13-19(26)23-21(18)28/h1-8,18H,9-13H2,(H,23,26,28)
• InChI Key: BUTJKBHCCGIDPS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)NC2=O)C3=CC=C(C=C3)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol

Description

3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione, also known as FPEI, is a chemical compound that has been widely used in scientific research due to its unique properties. FPEI belongs to the class of pyrrolidine compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione is not fully understood, but it is believed to work by binding to specific receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT1A receptor. This binding leads to a decrease in the activity of these receptors, resulting in a decrease in the release of dopamine and serotonin, which are neurotransmitters that play a key role in regulating mood and behavior.
Biochemical and Physiological Effects
3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione has been found to have various biochemical and physiological effects, including the inhibition of dopamine and serotonin release, as well as the modulation of the activity of other neurotransmitters, such as glutamate and GABA. 3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione has also been found to have anxiolytic and antidepressant effects, as well as the ability to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione in lab experiments is its high potency and selectivity for specific receptors in the brain. This allows researchers to study specific biological processes with a high degree of precision. However, one limitation of 3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione. One potential area of research is the development of new therapeutic applications for 3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione, particularly in the treatment of psychiatric disorders such as schizophrenia and depression. Another potential area of research is the study of the long-term effects of 3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione on the brain and behavior, as well as the potential for 3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione to be used as a tool for studying the pathophysiology of these disorders. Additionally, the development of new and improved synthesis methods for 3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione could further enhance its potential as a research tool.
Conclusion
In conclusion, 3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione is a unique chemical compound that has been widely used in scientific research due to its potent and selective effects on specific receptors in the brain. Its potential therapeutic applications and ability to improve cognitive function make it an important tool for the study of various biological processes. However, further research is needed to fully understand its mechanism of action and potential applications in the treatment of psychiatric disorders.

Scientific Research Applications

3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione has been extensively used in scientific research as a tool to study various biological processes. It has been found to have potential therapeutic applications in the treatment of various diseases, including schizophrenia, depression, and anxiety. 3-{4-[4-(4-fluorobenzoyl)phenyl]-1-piperazinyl}-2,5-pyrrolidinedione has also been used as a probe to study the binding sites of neurotransmitters and receptors in the brain.